Cas no 81075-04-9 (h-pro-his-tyr-oh)

• Product name: h-pro-his-tyr-oh
• CAS No: 81075-04-9
• MF: C₂₀H₂₅N₅O₅
• MW: 415.443004369736
• CID: 986343
• PubChem ID: 7408605

h-pro-his-tyr-oh Chemical and Physical Properties

Names and Identifiers

• h-pro-his-tyr-oh
• CHEBI:162373
• Prolyl-histidyl-tyrosine
• L-Prolyl-L-histidyl-L-tyrosine
• 81075-04-9
• Pro-His-Tyr
• (S)-2-((S)-3-(1H-Imidazol-4-yl)-2-((S)-pyrrolidine-2-carboxamido)Propanamido)-3-(4-hydroxyphenyl)Propanoic acid
• (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-pyrrolidine-2-carbonyl]amino]propanoyl]amino]propanoic acid

• Inchi： InChI=1S/C20H25N5O5/c26-14-5-3-12(4-6-14)8-17(20(29)30)25-19(28)16(9-13-10-21-11-23-13)24-18(27)15-2-1-7-22-15/h3-6,10-11,15-17,22,26H,1-2,7-9H2,(H,21,23)(H,24,27)(H,25,28)(H,29,30)/t15-,16-,17-/m0/s1
• InChI Key： XFFIGWGYMUFCCQ-ULQDDVLXSA-N
• SMILES： OC=1C=CC(=CC1)C[C@@H](C(O)=O)NC([C@H](CC2=CN=CN2)NC([C@@H]3CCCN3)=O)=O

Computed Properties

• Exact Mass: 415.18556891g/mol
• Monoisotopic Mass: 415.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (10 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides